![molecular formula C24H21FN2O3S B2438553 (3E)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide CAS No. 892302-37-3](/img/structure/B2438553.png)
(3E)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide
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Description
(3E)-3-{[(3-fluoro-4-methylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C24H21FN2O3S and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
Innovative synthesis techniques for benzothiazine derivatives highlight the chemical versatility of these compounds. For instance, certain benzothiazine dioxides have been synthesized through reactions involving 2-aminobenzylamine and sulfamide, showcasing the potential for creating a variety of structurally related compounds with potential application in scientific research (Knollmüller, 1971).
Chemical Reactivity and Derivatives
The reactivity of benzothiazine compounds with other chemical entities, leading to novel derivatives, suggests a pathway for the development of new materials or drugs. Multicomponent synthesis processes have been employed to create new benzothiazine dioxides, illustrating the compound’s adaptability in creating varied chemical structures with potential applications in material science or pharmacology (Lega et al., 2016).
Biological Activities
Antitumor Properties
Benzothiazoles, a closely related class of compounds, have been extensively studied for their antitumor properties. Specific fluorinated benzothiazoles exhibit potent cytotoxicity in certain human breast cancer cell lines, underscoring their potential as therapeutic agents against cancer (Hutchinson et al., 2001).
Chemical Modifications for Enhanced Activity
The development of prodrugs based on benzothiazole derivatives, aimed at improving bioavailability and reducing toxicity, further signifies the importance of chemical modifications in enhancing biological activity and therapeutic efficacy (Bradshaw et al., 2002).
Properties
IUPAC Name |
(3E)-3-[(3-fluoro-4-methylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21FN2O3S/c1-16-7-10-18(11-8-16)15-27-22-6-4-3-5-20(22)24(28)23(31(27,29)30)14-26-19-12-9-17(2)21(25)13-19/h3-14,26H,15H2,1-2H3/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDJUZESMBHOJCR-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC(=C(C=C4)C)F)S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC(=C(C=C4)C)F)/S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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